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Compound of Interest

Compound Name: 3-Methylsulfolane

Cat. No.: B1582511

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for the handling of 3-Methylsulfolane, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Key Physical and Chemical Properties

Understanding the properties of 3-Methylsulfolane is the first step in safe handling.

Property Value Reference
Molecular Formula C5H1002S [1]
Molecular Weight 134.20 g/mol [1]
Appearance Colorless liquid [2]

Flash Point 163 °C (325.40 °F) [2]

Boiling Point 104 °C at 0.4 kPa

Hazard Identification and Personal Protective
Equipment (PPE)
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3-Methylsulfolane is classified as harmful if swallowed, causes serious eye irritation, and may
cause damage to organs through prolonged or repeated exposure[1][3]. It is also irritating to
the skin and respiratory system[2]. Therefore, stringent adherence to PPE protocols is
mandatory.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Wear appropriate protective

gloves. Nitrile gloves are )
) ) To prevent skin contact and
Hand Protection suitable for short-term ) ]
) ) potential absorption.[2]
protection against a broad

range of chemicals.[2][4]

Safety glasses with side

shields or chemical splash )
] To protect against splashes
] goggles meeting ANSI Z.87.1 )
Eye and Face Protection ) that can cause serious eye
standards. A face shield may o
) irritation.[3]
be required for splash hazards.

[4]115]

Wear appropriate protective

clothing, such as a lab coat, to o ) ]
) ] ) To minimize skin contact with
Skin and Body Protection prevent skin exposure. Ensure ]
) the chemical.[2]
shoes cover the entire foot.[2]

[4]

Use in a well-ventilated area. If

exposure limits are exceeded o
o ) To prevent irritation of the
_ _ or irritation is experienced, use _
Respiratory Protection respiratory tract from vapors or
a NIOSH/MSHA or European

Standard EN 149 approved
respirator.[2][4]

mists.[2]

Operational and Handling Procedures
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Adherence to proper operational procedures is critical to minimize exposure and ensure a safe
laboratory environment.

Standard Operating Workflow for 3-Methylsulfolane

Standard Operating Procedure for 3-Methylsulfolane

Preparation
- Don appropriate PPE
- Work in a well-ventilated area
- Ensure eyewash and safety shower are accessible

Proceed with caution
Y

Handling
- Avoid contact with skin and eyes
- Avoid breathing vapor, mist, or gas
- Use non-sparking tools

ﬁse or waste
Storage

- Store in a cool, dry place
- Keep container tightly closed
- Store away from incompatible materials (e.g., strong oxidizing agents)

Disposal
- Follow local, state, and federal regulations
- Dispose of in a suitable, labeled container

Click to download full resolution via product page

Caption: Standard operating procedure for using 3-Methylsulfolane.

First Aid Measures
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Exposure Route First Aid Procedure

Remove to fresh air immediately. If not

breathing, give artificial respiration. If breathing

Inhalation o ) ) )
is difficult, give oxygen. Seek medical attention.
[2]
Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Do NOT induce vomiting. Wash mouth out with

Ingestion _ , _ ,
water. Seek immediate medical attention.[2][3]

Spill Management and Disposal Plan

Accidental releases must be handled promptly and safely. A clear disposal plan is essential for
environmental and personal safety.

3-Methylsulfolane Spill Response Workflow
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3-Methylsulfolane Spill Response

Spill Occurs
Evacuate non-essential personnel Don appropriate PPE

;

Contain the spill with inert absorbent material (e.g., vermiculite, sand, earth)

;

Collect absorbed material into a suitable container for disposal

;

Decontaminate the spill area

;

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Logical workflow for handling a 3-Methylsulfolane spill.

Disposal Plan

Chemical waste generators must adhere to federal, state, and local regulations for hazardous
waste disposal[2].
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o Waste Characterization: Determine if the discarded chemical is classified as hazardous
waste according to US EPA guidelines (40 CFR Parts 261.3) or other regional regulations[2].

o Containment: Collect waste 3-Methylsulfolane and contaminated materials in a suitable,
closed, and properly labeled container[3].

o Disposal Method: Consult with a licensed professional waste disposal service. Chemical
incineration with an afterburner and scrubber system may be a suitable option. Do not
dispose of down the drain or in the general trash[3]. Containers should be triple-rinsed (or
equivalent) before recycling or reconditioning|[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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